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Introduction

Trisulfo-Cy3-Alkyne is a water-soluble cyanine dye functionalized with an alkyne group,
making it an ideal tool for bioorthogonal labeling through copper-catalyzed azide-alkyne
cycloaddition (CUAAC), commonly known as "click chemistry".[1][2][3][4] Its bright fluorescence
and high photostability make it a valuable fluorophore for various imaging applications.[4][5] In
the realm of super-resolution microscopy, particularly in Stochastic Optical Reconstruction
Microscopy (STORM), Trisulfo-Cy3 plays a crucial role as a photoswitchable activator dye.
When paired with a reporter dye, such as Alexa Fluor 647 or Cy5, it enables the precise control
of stochastic single-molecule fluorescence required for reconstructing images with nanoscale
resolution.[6][7][8]

This document provides detailed application notes and protocols for the use of Trisulfo-Cy3-
Alkyne in super-resolution microscopy, with a focus on its application in dASTORM (direct
STORM).

Principle of dASTORM using Trisulfo-Cy3-Alkyne
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In a typical ASTORM experiment using an activator-reporter pair, the reporter dye (e.g., Alexa
Fluor 647) is initially excited and then driven into a stable dark state. The activator dye, Trisulfo-
Cya3, is then briefly excited with a lower wavelength laser (e.g., 532 nm or 561 nm). This
excitation of the activator facilitates the return of the nearby reporter dye from its dark state
back to a fluorescently active state.[6][7] This process allows for the stochastic activation of a
sparse subset of reporter molecules at any given time, enabling their precise localization. By
repeating this cycle thousands of times, a super-resolved image is constructed.
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Quantitative Data

The photophysical properties of cyanine dyes are critical for the quality of super-resolution
images. While specific quantitative data for Trisulfo-Cy3-Alkyne in dSTORM buffers is not
extensively published, the data for Cy3 provides a strong reference.
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Property Value Notes

Excitation Maximum

~550 nm [5]
(Absorbance)
Emission Maximum ~570 nm [5]
Extinction Coefficient ~150,000 cm~—tM~1 [8]
Role in dSTORM Activator Dye [61[7]
] Alexa Fluor 647, Cy5, Cy5.5,
Paired Reporter Dyes [6]1[8]

Cy7

Experimental Protocols

Protocol 1: Click Chemistry Labeling of Azide-Modified
Biomolecules

This protocol describes the labeling of a biomolecule containing an azide group with Trisulfo-
Cy3-Alkyne.

Materials:

Azide-modified biomolecule (e.g., protein, antibody, or nucleic acid)

e Trisulfo-Cy3-Alkyne

o Copper(ll) sulfate (CuSQOa)

 Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or other copper ligand
e Sodium ascorbate

e Phosphate-buffered saline (PBS), pH 7.4

e DMSO (dimethyl sulfoxide)

e Size-exclusion chromatography column (e.g., Sephadex G-25)
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Procedure:

e Prepare Stock Solutions:

[¢]

Trisulfo-Cy3-Alkyne: Dissolve in DMSO to a final concentration of 10 mM.

[¢]

Copper(ll) sulfate: Prepare a 50 mM stock solution in water.

[e]

THPTA: Prepare a 250 mM stock solution in water.

o

Sodium Ascorbate: Prepare a 100 mM stock solution in water immediately before use.
o Prepare the Labeling Reaction:
o In a microcentrifuge tube, combine the azide-modified biomolecule with PBS.

o Add Trisulfo-Cy3-Alkyne solution. A 2-5 fold molar excess of the dye over the
biomolecule is a good starting point.

o Premix CuSOa4 and THPTA in a 1.5 molar ratio.

o Add the CuSO4/THPTA mixture to the reaction tube.

o Initiate the reaction by adding the freshly prepared sodium ascorbate.
e Incubation:

o Incubate the reaction at room temperature for 1-2 hours, protected from light.
 Purification:

o Separate the labeled biomolecule from unreacted dye and catalyst using a size-exclusion
chromatography column equilibrated with PBS.

o Collect the fractions containing the labeled biomolecule.
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Protocol 2: Immunofluorescence Staining for ASTORM
Imaging
This protocol details the staining of fixed cells for two-color dASTORM using a primary antibody

and secondary antibodies labeled with Trisulfo-Cy3 (activator) and a reporter dye (e.g., Alexa
Fluor 647).

Materials:

Cells grown on coverslips

o Paraformaldehyde (PFA), 4% in PBS
e Triton X-100, 0.1% in PBS

» Blocking buffer (e.g., 5% BSAin PBS)
e Primary antibody

o Secondary antibody labeled with Trisulfo-Cy3-Alkyne and a reporter dye (prepared using
Protocol 1 or purchased pre-labeled)

o dSTORM imaging buffer (e.g., GLOX buffer with an oxygen scavenging system and a thiol)
Procedure:

e Cell Fixation and Permeabilization:

o

Fix cells with 4% PFA for 10 minutes at room temperature.

Wash three times with PBS.

[¢]

[¢]

Permeabilize cells with 0.1% Triton X-100 for 10 minutes (for intracellular targets).

o

Wash three times with PBS.

e Blocking:
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o Incubate cells in blocking buffer for 1 hour at room temperature.

e Primary Antibody Incubation:

o Dilute the primary antibody in blocking buffer.

o Incubate the cells with the primary antibody solution for 1-2 hours at room temperature or
overnight at 4°C.

o Wash three times with PBS.

e Secondary Antibody Incubation:

o Dilute the labeled secondary antibody in blocking buffer.

o Incubate the cells with the secondary antibody solution for 1 hour at room temperature,
protected from light.

o Wash three times with PBS.

o Post-Fixation:

o (Optional but recommended) Post-fix the cells with 4% PFA for 10 minutes to crosslink the
antibodies.

o Wash three times with PBS.

e Imaging:

o Mount the coverslip on a microscope slide with dSTORM imaging buffer.

o Proceed with dSTORM imaging.
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Considerations for Super-Resolution Imaging
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» Labeling Density: Achieving an optimal labeling density is crucial for high-quality STORM
images. Too low a density will result in a poorly defined structure, while too high a density
can lead to overlapping signals that cannot be resolved.

o Choice of Reporter Dye: The choice of the reporter dye will determine the excitation and
emission wavelengths for imaging. Alexa Fluor 647 is a commonly used and well-
characterized reporter for dASTORM.[8]

e Imaging Buffer: The composition of the dSTORM imaging buffer is critical for efficient
photoswitching and minimizing photobleaching. Typically, these buffers contain an oxygen
scavenging system (e.g., glucose oxidase and catalase) and a primary thiol (e.g., B-
mercaptoethanol or mercaptoethylamine).[9]

» Laser Power: The power of the activation and excitation lasers needs to be carefully
optimized to achieve a suitable density of single-molecule events per frame.

Conclusion

Trisulfo-Cy3-Alkyne is a versatile and powerful tool for super-resolution microscopy. Its water
solubility and alkyne functionality allow for straightforward and specific labeling of biomolecules
via click chemistry.[1][2] When used as an activator dye in dSTORM, it enables the high-
precision localization of a paired reporter dye, facilitating the reconstruction of cellular
structures with nanoscale resolution.[6][7] The protocols and data presented here provide a
comprehensive guide for researchers to effectively utilize Trisulfo-Cy3-Alkyne in their super-
resolution imaging experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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